Cas no 1546473-91-9 (1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol)

• Product Name: 1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol
• CAS No: 1546473-91-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5190725
• PubChem ID: 75525125
• Update Time: 2025-11-01

1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[1-(3,5-dimethylphenyl)ethyl]amino]-
• 1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol

• Inchi： 1S/C13H21NO/c1-9-5-10(2)7-13(6-9)12(4)14-8-11(3)15/h5-7,11-12,14-15H,8H2,1-4H3
• InChI Key： CHGYSJDOFRUDEJ-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC(C)=CC(C)=C1)C)C(O)C

Additional information on 1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol

Recent Advances in the Study of 1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol (CAS: 1546473-91-9)

The compound 1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol (CAS: 1546473-91-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its chemical properties, biological activities, and potential clinical relevance. The following sections provide a comprehensive overview of the current state of research, including key methodologies, results, and implications for future studies.

Recent studies have highlighted the unique structural features of 1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol, which contribute to its selective binding affinity for specific biological targets. The compound's molecular framework, characterized by the presence of a dimethylphenyl group and an amino alcohol moiety, has been shown to interact with various receptor subtypes, including adrenergic and serotonin receptors. This interaction profile suggests potential applications in the treatment of neurological and cardiovascular disorders. Computational modeling and in vitro assays have further elucidated the compound's binding kinetics and selectivity, providing a foundation for targeted drug design.

In preclinical studies, 1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol has demonstrated promising pharmacological effects. For instance, animal models of hypertension and anxiety have shown significant improvements following administration of the compound, with minimal off-target effects. These findings are supported by detailed pharmacokinetic analyses, which indicate favorable absorption and distribution profiles. Moreover, recent work has explored the compound's metabolic stability and potential drug-drug interactions, addressing critical considerations for its translation into clinical trials.

The synthesis and optimization of 1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structural analogs have been designed to enhance potency and reduce toxicity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and its derivatives, ensuring rigorous quality control. These efforts underscore the compound's viability as a lead candidate for further development.

Despite these advancements, challenges remain in the clinical translation of 1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol. Issues such as bioavailability, long-term safety, and scalability of synthesis require further investigation. Collaborative efforts between academia and industry are essential to address these gaps and accelerate the compound's progression through the drug development pipeline. Future research directions may include the exploration of combination therapies and the identification of biomarkers to predict patient response.

In conclusion, 1-{1-(3,5-dimethylphenyl)ethylamino}propan-2-ol (CAS: 1546473-91-9) represents a promising candidate for therapeutic intervention in multiple disease areas. The compound's unique pharmacological profile, coupled with recent advancements in its synthesis and characterization, positions it as a valuable subject of ongoing research. Continued interdisciplinary collaboration and innovation will be critical to unlocking its full potential and addressing the remaining challenges in its development.